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Compound of Interest

Compound Name: ammonium iron (Il) sulfate

Cat. No.: B8716397

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, essential safety and
logistical information for handling ammonium iron(ll) sulfate, including personal protective
equipment (PPE) guidelines, operational protocols, and disposal plans.

Ammonium iron(ll) sulfate, also known as Mohr's salt, is classified as a hazardous substance
that can cause skin and eye irritation, as well as respiratory irritation.[1][2][3][4] Adherence to
proper safety protocols is crucial to minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The following personal protective equipment is essential when handling ammonium iron(ll)
sulfate to prevent exposure:
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PPE Category

Specification

Eye/Face Protection

Safety glasses with side-shields conforming to
EN166 or NIOSH-approved standards are
required.[1] For tasks with a higher risk of
splashing, chemical safety goggles or a face
shield should be used.[5]

Skin Protection

Wear impervious gloves such as nitrile or
rubber.[2][5] A lab coat, overalls, or a chemical-
resistant apron should be worn to protect
clothing and skin.[6] It is recommended to wash

hands thoroughly after handling the substance.

[11(21[7]

Respiratory Protection

In situations where dust may be generated, a
NIOSH-approved P95 or P1 particle respirator
should be used.[1] For higher levels of
exposure, a respirator with OV/AG/P99 (US) or
ABEK-P2 (EU) cartridges is recommended.[1]

Exposure Limits

Occupational exposure limits have been established to protect laboratory personnel from the

potential health effects of ammonium iron(ll) sulfate.

Organization

Exposure Limit (Time-Weighted Average -
TWA)

ACGIH 1.0 mg/m3
NIOSH 1.0 mg/m3
Source:[1]

Operational and Disposal Plans
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A systematic approach to handling and disposal is critical for safety and environmental
protection. The following workflow outlines the key steps from preparation to disposal.

4 Preparation N[ Spill & Emergency A
Review Safety Data Sheet (SDS) [Evacuate area if necessary]
Ensure proper ventilation (fume hood) [Clean up spills immediately using dry methods)
Don appropriate PPE [Use emergency eyewash/shower for personal contacD
N\ AN %
4 Handling R

Weigh and handle solid away from ignition sources

Avoid dust generation

Use in a well-ventilated area

IAfter Use

osal

Collect waste in a suitable, closed container

Label waste container clearly

Dispose of through a licensed disposal company

Do not discharge into drains
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Safe Handling Workflow for Ammonium Iron(ll) Sulfate

Experimental Protocols
Spill Cleanup Procedure:

o Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate
area and ensure adequate ventilation.[1]

o Personal Protection: Wear the appropriate PPE, including respiratory protection, gloves, and
eye protection.[1][5]

o Containment: Prevent the spill from spreading and entering drains.[1][8]

o Cleanup: For dry spills, carefully sweep or vacuum the material, avoiding dust generation.[2]
[6] Place the collected material into a suitable, closed, and labeled container for disposal.[1]

[7]
o Decontamination: Clean the spill area thoroughly with water.[2]
Disposal Protocol:

o Waste Collection: Collect all waste material, including contaminated PPE, in a designated,
properly labeled, and sealed container.[1][7]

e Licensed Disposal: Arrange for the disposal of the waste through a licensed and approved
waste disposal company.[1] Adhere to all local, state, and federal regulations for chemical
waste disposal.[3][9]

o Container Disposal: Empty containers should be triple-rinsed and disposed of as unused
product, or recycled if possible.[1][2]

By adhering to these guidelines, researchers can significantly mitigate the risks associated with
handling ammonium iron(ll) sulfate, ensuring a safer laboratory environment for all personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Ammonium Iron(ll) Sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8716397#personal-protective-equipment-for-
handling-ammonium-iron-ii-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8716397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

